N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-12-16(2)22-20(13-15)25-23(28-22)17-8-10-18(11-9-17)24-21(26)14-27-19-6-4-3-5-7-19/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: VECTZHYSKJFVJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide, also known as DMBA-PPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is believed to exert its effects by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. In addition, this compound has been found to inhibit the activity of protein kinase C (PKC), which is a protein that plays a role in cell signaling and growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, which is a process of programmed cell death that is important for maintaining the health of cells. This compound has also been found to inhibit cell proliferation, which is the process of cell growth and division. In addition, this compound has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to study the effects of inhibiting these enzymes and proteins in a more targeted manner. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide. One direction is to further study its potential use in treating cancer and neurodegenerative diseases. Another direction is to study its potential use in treating viral infections. In addition, further research is needed to understand the mechanism of action of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide can be synthesized using different methods such as the Suzuki-Miyaura coupling reaction, the Buchwald-Hartwig coupling reaction, and the Ullmann coupling reaction. The Suzuki-Miyaura coupling reaction is the most commonly used method for synthesizing this compound. This method involves the reaction between 4-bromo-N-(2-phenoxyacetyl)-aniline and 5,7-dimethyl-2-aminobenzoxazole in the presence of a palladium catalyst and a base.

Scientific Research Applications

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide has been extensively studied for its potential applications in various scientific fields. It has been found to have anti-cancer properties and has been studied for its potential use in cancer treatment. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been studied for its potential use in treating viral infections such as HIV and hepatitis C.